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Compound of Interest

Compound Name:
Ethyl 6-chloro-1H-indole-3-

carboxylate

Cat. No.: B021221 Get Quote

Technical Data Sheet: Ethyl 6-chloro-1H-indole-
3-carboxylate
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical specifications for Ethyl 6-chloro-1H-indole-3-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and materials science.

Chemical Identity and Properties
Ethyl 6-chloro-1H-indole-3-carboxylate is an indole derivative characterized by a chlorine

substituent at the 6-position and an ethyl carboxylate group at the 3-position of the indole ring.

Below is a summary of its key molecular data:

Property Value Source

Molecular Formula C₁₁H₁₀ClNO₂ [1][2]

Molecular Weight 223.66 g/mol [1][2]

Monoisotopic Mass 223.0400063 Da [3]

CAS Number 100821-50-9 [1][2]
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Structural Information
To visualize the logical relationship of the compound's identifiers, the following diagram is

provided.

Ethyl 6-chloro-1H-indole-3-carboxylate

Identifiers

Ethyl 6-chloro-1H-indole-3-carboxylate

Molecular Formula
C₁₁H₁₀ClNO₂

has

Molecular Weight
223.66 g/mol

has

CAS Number
100821-50-9

is registered as

Click to download full resolution via product page

Key identifiers for Ethyl 6-chloro-1H-indole-3-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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